Cas no 1261757-54-3 (2-Chloro-5-(2,3-difluorophenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(2,3-difluorophenyl)isonicotinic acid
• CAS No: 1261757-54-3
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• CID: 2761324
• PubChem ID: 53223063
• Update Time: 2025-04-21

2-Chloro-5-(2,3-difluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20687352
• MFCD18317222
• 1261757-54-3
• 2-Chloro-5-(2,3-difluorophenyl)isonicotinicacid
• 2-Chloro-5-(2,3-difluorophenyl)isonicotinic acid, 95%
• 2-CHLORO-5-(2,3-DIFLUOROPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(2,3-difluorophenyl)isonicotinic acid

• Inchi： 1S/C12H6ClF2NO2/c13-10-4-7(12(17)18)8(5-16-10)6-2-1-3-9(14)11(6)15/h1-5H,(H,17,18)
• InChI Key： HKZFZMKQRGAMKV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 269.0055125Da
• Monoisotopic Mass: 269.0055125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų